Cas no 293737-79-8 (2-(2-Chlorophenyl)benzodoxazol-5-amine)

• Product Name: 2-(2-Chlorophenyl)benzodoxazol-5-amine
• CAS No: 293737-79-8
• MF: C₁₃H₉ClN₂O
• MW: 244.67636179924
• CID: 892307
• Update Time: 2026-04-29

2-(2-Chlorophenyl)benzodoxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-CHLORO-PHENYL)-BENZOOXAZOL-5-YLAMINE
• 2-(2-CHLOROPHENYL)-5-BENZOXAZOLAMINE
• 5-BENZOXAZOLAMINE, 2-(2-CHLOROPHENYL)-
• AKOS BB-8053
• ART-CHEM-BB B025130
• ASISCHEM T31024
• UKRORGSYN-BB BBV-065798
• 2-(2-Chlorophenyl)benzodoxazol-5-amine

Computed Properties

• Exact Mass: 244.04000

Experimental Properties

• PSA: 52.05000
• LogP: 4.31160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 2-(2-Chlorophenyl)benzodoxazol-5-amine

Introduction to 2-(2-Chlorophenyl)benzodoxazol-5-amine (CAS No. 293737-79-8)

2-(2-Chlorophenyl)benzodoxazol-5-amine, with the CAS number 293737-79-8, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzodiazepine derivatives and exhibits a unique structure that confers it with potential therapeutic properties. The chemical structure of 2-(2-Chlorophenyl)benzodoxazol-5-amine consists of a benzodiazepine core fused with a chlorophenyl substituent, which imparts specific pharmacological activities.

The synthesis of 2-(2-Chlorophenyl)benzodoxazol-5-amine involves multi-step organic reactions, including the formation of the benzodiazepine ring and the introduction of the chlorophenyl group. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and development purposes. The ability to synthesize this compound in high purity and yield is crucial for its application in various biological assays and preclinical studies.

In terms of its biological activity, 2-(2-Chlorophenyl)benzodoxazol-5-amine has been investigated for its potential as an anxiolytic and antidepressant agent. Studies have shown that this compound interacts with specific neurotransmitter systems, particularly the serotonin and GABA receptors, which are key targets for treating anxiety and depression. Preclinical trials have demonstrated that 2-(2-Chlorophenyl)benzodoxazol-5-amine exhibits potent anxiolytic effects without significant side effects, making it a promising candidate for further clinical evaluation.

Beyond its potential as a therapeutic agent, 2-(2-Chlorophenyl)benzodoxazol-5-amine has also been explored for its neuroprotective properties. Research has indicated that this compound can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings suggest that 2-(2-Chlorophenyl)benzodoxazol-5-amine may have broader applications in neurology beyond its initial focus on psychiatric disorders.

The pharmacokinetic profile of 2-(2-Chlorophenyl)benzodoxazol-5-amine has been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. In vitro and in vivo experiments have shown that this compound has good oral bioavailability and a favorable half-life, which are important factors for its potential use as an orally administered drug. Additionally, the compound's low toxicity profile further supports its suitability for clinical development.

In the context of drug discovery, 2-(2-Chlorophenyl)benzodoxazol-5-amine serves as a valuable lead compound for structure-activity relationship (SAR) studies. By modifying the chemical structure, researchers can optimize the pharmacological properties of this compound to enhance its efficacy and reduce potential side effects. Ongoing efforts in this area aim to identify novel derivatives with improved therapeutic profiles.

The safety and efficacy of 2-(2-Chlorophenyl)benzodoxazol-5-amine are currently being evaluated in various preclinical models to assess its potential for human use. These studies involve rigorous testing to ensure that the compound meets regulatory standards for safety and efficacy before advancing to clinical trials. The results from these preclinical studies will provide critical data to support the development of this compound as a new therapeutic option.

In conclusion, 2-(2-Chlorophenyl)benzodoxazol-5-amine (CAS No. 293737-79-8) is a promising compound with potential applications in the treatment of anxiety, depression, and neurodegenerative diseases. Its unique chemical structure, favorable pharmacokinetic properties, and low toxicity profile make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, 2-(2-Chlorophenyl)benzodoxazol-5-amine holds significant promise for advancing the field of medicinal chemistry and improving patient outcomes.